3-Carbamyl-1-(2,4-dinitrophenyl)-pyridinium chloride

• CAS RN: 53406-00-1
• Molecular Formula: C12H9ClN4O5
• Molecular Weight: 324.67 g/mol
• IUPAC Name: 1-(2,4-dinitrophenyl)pyridin-1-ium-3-carboxamide;chloride
• InChI: InChI=1S/C12H8N4O5.ClH/c13-12(17)8-2-1-5-14(7-8)10-4-3-9(15(18)19)6-11(10)16(20)21;/h1-7H,(H-,13,17);1H
• InChI Key: RGQXHAWMLUYSTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C[N+](=C1)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C(=O)N.[Cl-]

Description

3-Carbamyl-1-(2,4-dinitrophenyl)-pyridinium chloride is a useful research compound. Its molecular formula is C12H9ClN4O5 and its molecular weight is 324.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 20 g (98.7 mmol) of 1-chloro-2,4-dinitrobenzene and 8 g (65.5 mmol) of nicotinamide was gradually heated to 100° C., then stirred at that temperature for one hour. The mixture was cooled to ambient temperature and 100 mL of anhydrous methanol were added. The resultant solution was poured into 400 mL of anhydrous ethyl ether, with vigorous stirring. The solvent was removed by decantation and the residual precipitate was dissolved in 100 mL of methanol. The resultant solution was poured into 400 mL of anhydrous ethyl ether, the solvent was again removed by decantation and the solid residue was dissolved in 200 mL of water. The aqueous solution was refluxed with active charcoal for 30 minutes, then filtered. The filtrate was evaporated and dried in vacuo over phosphorus pentoxide to give 14.7 g (69.2%) of the title compound of the formula ##STR80##